Cas no 98257-41-1 ((3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone)

(3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone structure
98257-41-1 structure
Product Name:(3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone
CAS No:98257-41-1
MF:C16H15NO3
MW:269.295204401016
CID:1990318
PubChem ID:3062514
Update Time:2025-04-21

(3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)methanone
    • (3,4-dimethyl-5-nitrophenyl)-(4-methylphenyl)methanone
    • Methanone, (3,4-dimethyl-5-nitrophenyl)(4-methylphenyl)-
    • DTXSID30243529
    • 98257-41-1
    • DTXCID10166020
    • BRN 5558434
    • Benzophenone, 3-nitro-4,4',5-trimethyl-
    • 3-Nitro-4,4',5-trimethylbenzophenone
    • Inchi: 1S/C16H15NO3/c1-10-4-6-13(7-5-10)16(18)14-8-11(2)12(3)15(9-14)17(19)20/h4-9H,1-3H3
    • InChI Key: LDHGAHYQQCKZGF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)C1C=C(C(C)=C(C)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 269.105
  • Monoisotopic Mass: 269.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 444.8°C at 760 mmHg
  • Flash Point: 210.1°C
  • Refractive Index: 1.59

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